Cas no 1804941-06-7 (2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid
• CAS No: 1804941-06-7
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4805982
• Update Time: 2025-10-28

2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-3-2-4(9)6(8(13)14)12-5(3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： NFRNUOMGGGBIQV-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)N=C(C(F)F)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid

Introduction to 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid (CAS No. 1804941-06-7)

2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid, identified by its CAS number 1804941-06-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of fluorine and difluoromethyl substituents in its molecular framework imparts unique physicochemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid encompasses several key functional groups that contribute to its potential pharmacological activity. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Additionally, the fluoro and methyl substituents can influence electronic distribution and molecular interactions, which are critical factors in drug-receptor binding. These features make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. Pyridine derivatives have been extensively studied for their roles in central nervous system (CNS) disorders, infectious diseases, and oncology. The introduction of fluorine atoms into these molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. Furthermore, fluorine substitution can modulate lipophilicity and metabolic susceptibility, thereby optimizing drug efficacy.

One of the most compelling aspects of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid is its versatility as a building block for more complex drug molecules. Researchers have leveraged this compound to synthesize novel inhibitors targeting enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated that pyridine-based scaffolds can interact with key enzymes such as kinases and cytochrome P450 (CYP) enzymes, which are pivotal in drug metabolism and signaling pathways.

The difluoromethyl group, in particular, has been implicated in enhancing the binding affinity of small molecule inhibitors. This substituent can stabilize transition states and improve interactions with biological targets due to its electron-withdrawing nature. Additionally, the fluoro atom can participate in hydrogen bonding or π-stacking interactions, further fine-tuning molecular recognition. These characteristics make 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid a promising candidate for designing next-generation therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates derived from 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid. Molecular docking simulations and virtual screening techniques have been employed to identify lead compounds with high binding affinity for therapeutic targets. These computational approaches complement experimental efforts by providing rapid assessments of molecular interactions, thereby expediting the drug discovery process.

In the realm of oncology, fluorinated pyridines have shown promise as antitumor agents. The ability of these compounds to disrupt critical signaling pathways involved in cancer cell proliferation has been well-documented. For example, derivatives of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid have been investigated for their potential to inhibit tyrosine kinases, which are overexpressed in many solid tumors. Such inhibitors could offer novel therapeutic strategies by selectively targeting malignant cells while minimizing side effects on healthy tissues.

The synthesis of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid presents unique challenges due to the sensitivity of fluorinated intermediates. However, modern synthetic methodologies have made significant strides in facilitating the preparation of these complex molecules. Techniques such as metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient access to fluorinated pyridines with high regioselectivity and yield. These advancements are crucial for scaling up production and making these compounds more accessible for research purposes.

Another area where 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid has found utility is in the development of probes for biochemical studies. Fluorescently labeled derivatives of this compound have been used to investigate enzyme mechanisms and protein-protein interactions. The fluorine atoms can serve as handles for attaching spectroscopic tags without compromising biological activity, providing researchers with powerful tools for elucidating complex biological processes.

The future prospects for 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-6-carboxylic acid are vast, particularly as new synthetic routes are developed and our understanding of fluorinated heterocycles deepens. Continued exploration into its pharmacological properties will likely uncover additional therapeutic applications across multiple disease areas. Moreover, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible clinical benefits.